Cas no 1309245-76-8 (2-(3,5-Dichlorophenyl)pyrimidine)

• Product Name: 2-(3,5-Dichlorophenyl)pyrimidine
• CAS No: 1309245-76-8
• MF: C₁₀H₆Cl₂N₂
• MW: 225.074039936066
• CID: 4826560
• Update Time: 2025-05-28

2-(3,5-Dichlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichlorophenyl)pyrimidine
• 2-(3,5-Dichlorophenyl)pyrimidine

• Inchi： 1S/C10H6Cl2N2/c11-8-4-7(5-9(12)6-8)10-13-2-1-3-14-10/h1-6H
• InChI Key： OSXAQLXGRVCLGG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1N=CC=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3,5-Dichlorophenyl)pyrimidine

Comprehensive Overview of 2-(3,5-Dichlorophenyl)pyrimidine (CAS No. 1309245-76-8): Properties, Applications, and Industry Insights

The chemical compound 2-(3,5-Dichlorophenyl)pyrimidine (CAS No. 1309245-76-8) is a specialized heterocyclic aromatic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its pyrimidine core and 3,5-dichlorophenyl substituent, this compound serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its unique structural features, including the electron-withdrawing chlorine atoms, enhance its reactivity in cross-coupling reactions, making it invaluable in modern drug discovery pipelines.

In recent years, the demand for halogenated pyrimidine derivatives like 2-(3,5-Dichlorophenyl)pyrimidine has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential applications for targeted cancer therapies, a topic frequently searched in academic and AI-driven platforms. The compound’s molecular stability and bioavailability also align with industry trends toward sustainable chemistry and green synthesis methods.

From a synthetic perspective, CAS 1309245-76-8 is often synthesized via palladium-catalyzed reactions, such as the Suzuki-Miyaura coupling, which is a hot topic in organic chemistry forums. Its crystalline structure and solubility profiles have been extensively studied to optimize its use in high-throughput screening (HTS) assays. These properties are frequently queried in chemical databases and patent literature, reflecting its commercial relevance.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound’s chlorinated aromatic nature necessitates careful handling under REACH and GLP guidelines. This aligns with growing public interest in chemical safety and lab sustainability, as seen in search trends. Moreover, its potential in crop protection formulations ties into global discussions on food security and precision agriculture.

In summary, 2-(3,5-Dichlorophenyl)pyrimidine (CAS No. 1309245-76-8) exemplifies the intersection of cutting-edge research and industrial innovation. Its versatility in medicinal chemistry, coupled with its alignment with eco-friendly synthesis trends, ensures its continued prominence in scientific and commercial domains. Future studies may explore its structure-activity relationships (SAR) to unlock novel therapeutic or agricultural applications.